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Introduction
Reactive dyes, such as Reactive Yellow 15 (RY 15), are extensively used in the textile

industry and are a significant source of water pollution due to their complex aromatic structures

which are resistant to biodegradation.[1] Activated carbon is a highly effective and widely used

adsorbent for the removal of these dyes from aqueous solutions due to its large surface area

and porous structure.[2][3] This document provides a summary of the key parameters,

quantitative data, and a detailed protocol for the adsorption of Reactive Yellow 15 onto

activated carbon. The process is influenced by several factors including pH, contact time, initial

dye concentration, and temperature.[4][5]

Key Factors Influencing Adsorption
The efficiency of Reactive Yellow 15 removal is dependent on several operational parameters.

Maximum adsorption is typically observed at a low pH, around 2.0.[4] The adsorption process

is generally rapid initially, with equilibrium being reached within approximately 240 minutes.[4]

The amount of dye adsorbed increases with the initial dye concentration, while the percentage

of removal may decrease.
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Caption: Key factors influencing the adsorption of Reactive Yellow 15.

Data Presentation
The adsorption behavior of Reactive Yellow 15 on activated carbon can be described by

various isotherm and kinetic models. The data consistently fits well with the Langmuir and

Freundlich isotherm models and the pseudo-second-order kinetic model.[4]

Adsorption Isotherm Data
Isotherm models are crucial for describing the equilibrium of dye distribution between the liquid

and solid phases. The Langmuir model assumes monolayer adsorption on a homogeneous

surface, while the Freundlich model is applicable to multilayer adsorption on heterogeneous

surfaces.[4]
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Table 1: Isotherm Model Parameters for Reactive Yellow 15 Adsorption

Isotherm
Model

Parameter Value Unit Reference

Langmuir

Maximum

Adsorption

Capacity (qₘ)

63.69 mg g⁻¹ [4]

Langmuir

Constant (Kₗ)
- L mg⁻¹ -

Correlation

Coefficient (R²)
> 0.98 - [4]

Freundlich
Freundlich

Constant (Kբ)
-

(mg g⁻¹)(L

mg⁻¹)¹/ⁿ
-

Adsorption

Intensity (n)
- - -

Correlation

Coefficient (R²)
> 0.98 - [4]

Note: Specific values for Kₗ, Kբ, and n were not available in the provided search results but the

models were reported to fit the data well.

Adsorption Kinetic Data
Kinetic models are used to determine the rate of the adsorption process. The pseudo-second-

order model is often the best fit for the adsorption of Reactive Yellow 15, indicating that

chemisorption may be the rate-limiting step.[4]

Table 2: Kinetic Model Parameters for Reactive Yellow 15 Adsorption
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Kinetic Model Parameter Value Unit Reference

Pseudo-first-

order

Rate Constant

(k₁)
- min⁻¹ -

Correlation

Coefficient (R²)
0.989 - [4]

Pseudo-second-

order

Rate Constant

(k₂)
- g mg⁻¹ min⁻¹ -

Correlation

Coefficient (R²)
0.997 - [4]

Note: Specific values for rate constants were not detailed in the search results.

Experimental Protocols
This section provides a detailed methodology for conducting batch adsorption experiments to

evaluate the removal of Reactive Yellow 15 using activated carbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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